Cas no 2770517-56-9 ((9H-fluoren-9-yl)methyl N-[(5-hydroxy-1-methyl-1H-pyrazol-4-yl)methyl]carbamate)

• Product Name: (9H-fluoren-9-yl)methyl N-[(5-hydroxy-1-methyl-1H-pyrazol-4-yl)methyl]carbamate
• CAS No: 2770517-56-9
• MF: C₂₀H₁₉N₃O₃
• MW: 349.383164644241
• CID: 5562027
• PubChem ID: 165992063
• Update Time: 2025-05-19

(9H-fluoren-9-yl)methyl N-[(5-hydroxy-1-methyl-1H-pyrazol-4-yl)methyl]carbamate Chemical and Physical Properties

Names and Identifiers

• 2770517-56-9
• EN300-37398084
• (9H-fluoren-9-yl)methyl N-[(5-hydroxy-1-methyl-1H-pyrazol-4-yl)methyl]carbamate

• Inchi： 1S/C20H19N3O3/c1-23-19(24)13(11-22-23)10-21-20(25)26-12-18-16-8-4-2-6-14(16)15-7-3-5-9-17(15)18/h2-9,11,18,22H,10,12H2,1H3,(H,21,25)
• InChI Key： LGSFLORFRPBYIO-UHFFFAOYSA-N
• SMILES： O(C(NCC1=CNN(C)C1=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 349.14264148g/mol
• Monoisotopic Mass: 349.14264148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 569
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 70.7Ų

Additional information on (9H-fluoren-9-yl)methyl N-[(5-hydroxy-1-methyl-1H-pyrazol-4-yl)methyl]carbamate

Introduction to (9H-fluoren-9-yl)methyl N-[(5-hydroxy-1-methyl-1H-pyrazol-4-yl)methyl]carbamate (CAS No. 2770517-56-9)

(9H-fluoren-9-yl)methyl N-[(5-hydroxy-1-methyl-1H-pyrazol-4-yl)methyl]carbamate, with the CAS number 2770517-56-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research and development. The structural framework of this molecule integrates multiple functional groups, which contribute to its unique chemical properties and potential applications in medicinal chemistry.

The core structure of (9H-fluoren-9-yl)methyl N-[(5-hydroxy-1-methyl-1H-pyrazol-4-yl)methyl]carbamate features a fluorene moiety at one end, which is known for its rigidity and stability, often utilized in the design of bioactive molecules due to its ability to resist metabolic degradation. This aromatic system is further functionalized with a carbamate group, which introduces a polar and hydrophilic region into the molecule. The other end of the molecule contains a 5-hydroxy-1-methyl-1H-pyrazole moiety, a heterocyclic ring system that is widely recognized for its role in various biological processes and its potential as a pharmacophore.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that leverage the unique properties of heterocyclic compounds. The pyrazole scaffold, in particular, has been extensively studied for its antimicrobial, anti-inflammatory, and anticancer activities. The presence of a hydroxymethyl group in the 5-position of the pyrazole ring enhances the molecule's solubility and bioavailability, making it an attractive candidate for drug development. Additionally, the methyl group at the 1-position contributes to the overall stability of the molecule, ensuring its efficacy in biological systems.

The carbamate group in (9H-fluoren-9-yl)methyl N-[(5-hydroxy-1-methyl-1H-pyrazol-4-yl)methyl]carbamate plays a crucial role in modulating the compound's interactions with biological targets. Carbamate functionalities are known to exhibit a wide range of biological activities, including enzyme inhibition and receptor binding. This makes them valuable tools in the design of drugs targeting various diseases. The combination of these functional groups within a single molecule creates a complex interplay of electronic and steric effects, which can be harnessed to optimize pharmacological properties.

Current research in medicinal chemistry increasingly emphasizes the development of multifunctional compounds that can address multiple targets or pathways simultaneously. (9H-fluoren-9-yl)methyl N-[(5-hydroxy-1-methyl-1H-pyrazol-4-yll)methyl]carbamate embodies this trend by integrating several pharmacophoric elements into one structural framework. Such multifunctional molecules have shown promise in treating complex diseases by simultaneously modulating different biological processes. For instance, compounds with both antimicrobial and anti-inflammatory properties are particularly valuable in managing chronic inflammatory conditions exacerbated by infections.

The synthesis of (9H-fluoren-9-yll)methyl N-[(5-hydroxy-l-methyl-lH-pyrazol-l -4 -yl)methyll]carbamate involves multiple steps that require precise control over reaction conditions and reagent selection. The introduction of the fluorene moiety typically begins with fluorination or Friedel-Crafts acylation reactions on a biphenyl precursor. Subsequent functionalization involves nucleophilic substitution or condensation reactions to introduce the pyrazole and carbamate groups. Each step must be carefully optimized to ensure high yield and purity, as impurities can significantly affect biological activity.

Advances in synthetic methodologies have greatly facilitated the preparation of complex organic molecules like (9H-fluoren-l yllmethyl N-[(5-hydroxyl-l-methyllH-pyrazoll -4 -yll)methyll]carbamate). Techniques such as transition-metal-catalyzed cross-coupling reactions have enabled efficient connections between different molecular fragments, reducing the number of synthetic steps required. Additionally, computational methods for molecular design have allowed researchers to predict and optimize structures before conducting experimental synthesis, saving time and resources.

In terms of biological activity, preliminary studies on (9H-fluoren-l yllmethyl N-[(5-hydroxyl-l-methyllH-pyrazoll -4 -yll)methyll]carbamate have shown promising results in vitro. The compound has demonstrated interactions with various enzymes and receptors relevant to diseases such as cancer and inflammation. For example, its ability to inhibit certain kinases has been observed in cell-based assays, suggesting potential applications in oncology. Furthermore, its interaction with inflammatory pathways has been explored, indicating possible therapeutic benefits in managing autoimmune disorders.

One particularly intriguing aspect of this compound is its potential for modulating protein-protein interactions (PPIs). Many therapeutic targets are involved in PPIs, making them challenging but highly rewarding areas for drug development. The unique structural features of (9H-fluoren-l yllmethyl N-[(5-hydroxyl-l-methyllH-pyrazoll -4 -yll)methyll]carbamate may allow it to disrupt or enhance specific PPIs relevant to disease mechanisms. This capability could lead to novel therapeutic strategies that go beyond traditional small-molecule inhibitors.

Future research directions for this compound include further exploration of its pharmacological profile through both preclinical studies and clinical trials if initial results are promising enough. Investigating its mechanism of action will be crucial for understanding how it interacts with biological targets at the molecular level. Additionally, exploring derivatives or analogs may reveal additional biological activities or improved pharmacokinetic properties.

The development of new drug candidates is an iterative process that relies heavily on interdisciplinary collaboration between chemists, biologists, pharmacologists, and clinicians. (9H-fluoren-l yllmethyl N-[(5-hydroxyl-l-methyllH-pyrazoll -4 -yll)methyll]carbamate serves as an excellent example of how innovative molecular design can lead to promising therapeutic agents. Its unique structure and multifunctional nature make it a valuable tool for addressing complex diseases through targeted interventions.